Cas no 2229217-03-0 (tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate
• CAS No: 2229217-03-0
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6012509
• PubChem ID: 165622774
• Update Time: 2025-06-11

tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate
• 2229217-03-0
• EN300-1901558

• Inchi： 1S/C14H24N4O2/c1-10-9-17(5)16-12(10)11-8-15-6-7-18(11)13(19)20-14(2,3)4/h9,11,15H,6-8H2,1-5H3
• InChI Key： HHWPIMKUQPUZQU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C(C)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate (CAS No. 2229217-03-0)

Tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate, identified by its CAS number 2229217-03-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of molecules, which are widely recognized for their versatility in medicinal chemistry due to their ability to modulate various biological pathways. The presence of a tert-butyl group and a 1,4-dimethyl-1H-pyrazol-3-yl moiety in its structure imparts unique pharmacological properties, making it a promising candidate for further exploration in drug discovery.

The tert-butyl group is a branched alkyl group that enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. This feature is particularly valuable in the design of bioavailable drugs, where optimal pharmacokinetic profiles are essential. On the other hand, the 1,4-dimethyl-1H-pyrazol-3-yl substituent introduces a heterocyclic framework that is known to interact with specific biological targets. Pyrazole derivatives have been extensively studied for their potential in treating a range of diseases, including neurological disorders, inflammation, and infectious diseases.

In recent years, there has been a surge in research focused on developing novel piperazine-based compounds for therapeutic applications. The combination of the tert-butyl group and the 1,4-dimethyl-1H-pyrazol-3-yl moiety in Tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate suggests that it may exhibit inhibitory effects on enzymes and receptors involved in disease pathways. For instance, studies have shown that piperazine derivatives can modulate neurotransmitter systems, making them attractive candidates for the treatment of depression and anxiety disorders.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The structural features of Tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate allow for modifications that can enhance its binding affinity and selectivity towards specific biological targets. Researchers have been exploring ways to optimize this compound by introducing additional functional groups or altering its core structure to improve its pharmacological properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, scientists can predict how Tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate will interact with biological targets at the molecular level. These simulations have helped identify key regions within the compound that can be modified to enhance its therapeutic efficacy. Such computational approaches are accelerating the drug discovery process and reducing the time required to bring new treatments to market.

The pharmaceutical industry has also been investing in green chemistry principles to develop more sustainable drug production methods. The synthesis of Tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate has been optimized to minimize waste and reduce energy consumption. These efforts align with global initiatives to promote environmentally friendly practices in pharmaceutical manufacturing. By adopting greener synthetic routes, companies can not only reduce their environmental footprint but also lower production costs, making high-quality medications more accessible to patients worldwide.

Another area of interest is the use of Tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-yl)piperazine-1-carboxylate as a starting material for more complex derivatives. Researchers are exploring ways to functionalize its core structure to create novel compounds with enhanced pharmacological profiles. For example, introducing additional heterocycles or bioisosteres could lead to compounds with improved solubility or reduced toxicity. Such modifications are crucial for developing next-generation drugs that meet stringent safety and efficacy standards.

The role of Tert-butyl 2-(1,4-dimethyl-1H-pyrazol-3-y)piperazine -carbox ylate (CAS No. 2229217 -03 -0) in preclinical studies is also noteworthy. Animal models have been used to evaluate its potential therapeutic effects across various disease models. Preliminary findings suggest that this compound may exhibit anti-inflammatory and analgesic properties, making it a candidate for treating chronic pain conditions and inflammatory disorders. Further studies are needed to confirm these observations and determine optimal dosing regimens.

In conclusion, Tert-but yl 2 - (14 - dim eth yl - 11 H - py ra z ol -3 - yl) piper az ine - car box ylate (CAS No .2229217 -03 -0) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential therapeutic applications . Its combination of lipophilicity , heterocyclic moieties , and modulable pharmacokinetic properties makes it a valuable scaffold for drug development . As research continues , this compound holds promise for contributing to advancements in medicine and improving patient outcomes .